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  4. (8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-17-(oxan-2-yloxy)-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one
(8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-17-(oxan-2-yloxy)-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one (8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-17-(oxan-2-yloxy)-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one
Brand Name: Vulcanchem
CAS No.: 174497-42-8
VCID: VC0139287
InChI: InChI=1S/C24H32O4/c1-24-11-10-17-16-7-6-15(26-2)13-19(16)21(25)14-18(17)20(24)8-9-22(24)28-23-5-3-4-12-27-23/h6-7,13,17-18,20,22-23H,3-5,8-12,14H2,1-2H3/t17-,18-,20+,22+,23?,24+/m1/s1
SMILES: CC12CCC3C(C1CCC2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC
Molecular Formula: C24H32O4
Molecular Weight: 384.5 g/mol

(8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-17-(oxan-2-yloxy)-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one

CAS No.: 174497-42-8

Reference Standards

VCID: VC0139287

Molecular Formula: C24H32O4

Molecular Weight: 384.5 g/mol

(8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-17-(oxan-2-yloxy)-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one - 174497-42-8

CAS No. 174497-42-8
Product Name (8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-17-(oxan-2-yloxy)-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one
Molecular Formula C24H32O4
Molecular Weight 384.5 g/mol
IUPAC Name (8R,9S,13S,14S,17S)-3-methoxy-13-methyl-17-(oxan-2-yloxy)-8,9,11,12,14,15,16,17-octahydro-7H-cyclopenta[a]phenanthren-6-one
Standard InChI InChI=1S/C24H32O4/c1-24-11-10-17-16-7-6-15(26-2)13-19(16)21(25)14-18(17)20(24)8-9-22(24)28-23-5-3-4-12-27-23/h6-7,13,17-18,20,22-23H,3-5,8-12,14H2,1-2H3/t17-,18-,20+,22+,23?,24+/m1/s1
Standard InChIKey XTZUNKVZLDGOEJ-ZTLVKAOKSA-N
Isomeric SMILES C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC
SMILES CC12CCC3C(C1CCC2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC
Canonical SMILES CC12CCC3C(C1CCC2OC4CCCCO4)CC(=O)C5=C3C=CC(=C5)OC
Synonyms 3-Methoxy-17β-(tetrahydropyranyloxy)estra-1,3,5(10)-trien-6-one; (17β)-3-Methoxy-17-[(tetrahydro-2H-pyran-2-yl)oxy]estra-1,3,5(10)-trien-6-one;
PubChem Compound 11101056
Last Modified Nov 11 2021
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